Cas no 920-99-0 (2-Propenoic acid, 2-(chloromethyl)-)

2-Propenoic acid, 2-(chloromethyl)- structure
920-99-0 structure
Product Name:2-Propenoic acid, 2-(chloromethyl)-
CAS No:920-99-0
MF:C4H5ClO2
MW:120.53430056572
CID:754858
PubChem ID:18618621
Update Time:2025-04-19

2-Propenoic acid, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(chloromethyl)-
    • 2-(chloromethyl)prop-2-enoic acid
    • 2-(Chloromethyl)prop-2-enoato
    • 920-99-0
    • AKOS006375857
    • SCHEMBL163575
    • DTXSID80595181
    • b-chloromethacrylic acid
    • Inchi: 1S/C4H5ClO2/c1-3(2-5)4(6)7/h1-2H2,(H,6,7)
    • InChI Key: AMNGVFRKAFUEHP-UHFFFAOYSA-N
    • SMILES: ClCC(=C)C(=O)O

Computed Properties

  • Exact Mass: 119.9978071g/mol
  • Monoisotopic Mass: 119.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

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